Cas no 2137589-08-1 (1H-1,2,4-Triazole-3-ethanamine, β,β-dimethyl-5-(trifluoromethyl)-)

• Product Name: 1H-1,2,4-Triazole-3-ethanamine, β,β-dimethyl-5-(trifluoromethyl)-
• CAS No: 2137589-08-1
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 5255869
• Update Time: 2025-08-01

1H-1,2,4-Triazole-3-ethanamine, β,β-dimethyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-1-amine
• 2-methyl-2-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]propan-1-amine
• 1H-1,2,4-Triazole-3-ethanamine, β,β-dimethyl-5-(trifluoromethyl)-

• Inchi： 1S/C7H11F3N4/c1-6(2,3-11)4-12-5(14-13-4)7(8,9)10/h3,11H2,1-2H3,(H,12,13,14)
• InChI Key： KJTQCGYMPHEMPH-UHFFFAOYSA-N
• SMILES： FC(C1NN=C(C(C)(C)CN)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6

Additional information on 1H-1,2,4-Triazole-3-ethanamine, β,β-dimethyl-5-(trifluoromethyl)-

Introduction to 1H-1,2,4-Triazole-3-Ethanamine, β,β-Dimethyl-5-(Trifluoromethyl)

The compound 1H-1,2,4-Triazole-3-Ethanamine, specifically the β,β-dimethyl-5-(trifluoromethyl) derivative (CAS No: 2137589-08-1), is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in the ring structure. The presence of the trifluoromethyl group (-CF₃) and the β,β-dimethyl substitution on the ethanamine side chain introduces unique electronic and steric properties to the molecule.

The synthesis of this compound involves a series of carefully controlled reactions that highlight its chemical versatility. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of manufacturing but also reduce environmental impact by minimizing byproducts and energy consumption.

One of the most notable applications of this compound is in the field of pharmaceuticals. The trifluoromethyl group is known for its lipophilic properties, which can improve drug absorption and bioavailability. Additionally, the triazole ring is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Recent research has identified potential applications in antiviral therapies, where this compound has shown promising activity against certain viral strains.

In materials science, this compound has been investigated for its potential use in polymer chemistry and as a building block for advanced materials. The β,β-dimethyl substitution provides steric bulk, which can influence the physical properties of polymers such as thermal stability and mechanical strength. Furthermore, its ability to act as a ligand in coordination chemistry opens up possibilities in catalysis and metal organic frameworks (MOFs). Recent studies have demonstrated its effectiveness as a chelating agent in homogeneous catalysis systems.

The electronic properties of this compound make it an interesting candidate for optoelectronic applications. The triazole ring contributes to conjugation within the molecule, which can be tuned by substituents like the trifluoromethyl group. Researchers have explored its use in organic light-emitting diodes (OLEDs) and solar cells, where tailored electronic properties are crucial for performance optimization.

From an environmental perspective, understanding the fate and transport of this compound is essential for risk assessment and regulatory purposes. Studies have shown that it exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments due to its chemical stability. Efforts are ongoing to develop sustainable methods for its disposal and recycling.

In conclusion, 1H-1,2,4-Triazole-3-Ethanamine, β,β-dimethyl-5-(trifluoromethyl) (CAS No: 2137589-08-1), is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables diverse functionalities that continue to be explored through cutting-edge research. As advancements in synthetic methods and application development progress further insights into its potential will undoubtedly emerge.